Cas no 60843-63-2 (N-methyl-1-quinolin-8-ylmethanamine)

• Product Name: N-methyl-1-quinolin-8-ylmethanamine
• CAS No: 60843-63-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD06738895
• CID: 953623
• PubChem ID: 12293127
• Update Time: 2025-04-19

N-methyl-1-quinolin-8-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(quinolin-8-ylmethyl)amine
• Methyl-quinolin-8-ylmethyl-amine
• N-Methyl-1-quinolin-8-ylmethanamine
• N-Methyl-1-(quinolin-8-yl)methanamine
• methyl[(quinolin-8-yl)methyl]amine
• SCHEMBL6912855
• CS-0150999
• D95012
• N-methyl-8-quinolinemethanamine
• A832919
• N-methyl-1-(8-quinolinyl)methanamine
• EN300-878601
• AKOS003237533
• methyl(quinolin-8-ylmethyl)amine
• AB28130
• 60843-63-2
• BS-28937
• DTXSID70485188
• N-methyl-1-quinolin-8-yl-methanamine
• DB-072863
• ALBB-011849
• N-methyl-1-quinolin-8-ylmethanamine

• MDL： MFCD06738895
• Inchi： 1S/C11H12N2/c1-12-8-10-5-2-4-9-6-3-7-13-11(9)10/h2-7,12H,8H2,1H3
• InChI Key： OIGGMXDIIFQEML-UHFFFAOYSA-N
• SMILES： N(C)CC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 2.34510

N-methyl-1-quinolin-8-ylmethanamine Security Information

• HazardClass：IRRITANT